Cas no 126583-37-7 (5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid)

5-Amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring both pyrazole and pyridine moieties, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structure allows for further functionalization, particularly in the development of biologically active molecules. The presence of the carboxylic acid group enhances its reactivity, facilitating coupling reactions or derivatization into esters or amides. This compound is particularly valuable in medicinal chemistry for designing kinase inhibitors or other targeted therapeutics due to its ability to interact with diverse biological targets. High purity and well-defined synthetic pathways ensure reproducibility in research applications. Its stability under standard conditions further supports its utility in laboratory settings.
5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid structure
126583-37-7 structure
Product Name:5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
CAS No:126583-37-7
MF:C9H8N4O2
MW:204.18542098999
CID:103390
PubChem ID:21921121
Update Time:2025-06-07

5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid, 5-amino-1-(2-pyridinyl)-
    • 1H-Pyrazole-4-carboxylicacid,5-amino-1-(2-pyridinyl)-(9CI)
    • 5-amino-1-(2-pyridinyl)-1H-Pyrazole-4-carboxylic acid
    • 5-amino-1-pyridin-2-ylpyrazole-4-carboxylic acid
    • 5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
    • DTXSID70620113
    • SCHEMBL10366780
    • AKOS005266775
    • 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(2-pyridinyl)-
    • EN300-144270
    • 126583-37-7
    • FT-0719850
    • CS-0116782
    • BFA58337
    • 5-amino-1-pyridin-2-yl-1h-pyrazole-4-carboxylic acid
    • Z1508951138
    • 5-Amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylicacid
    • Inchi: 1S/C9H8N4O2/c10-8-6(9(14)15)5-12-13(8)7-3-1-2-4-11-7/h1-5H,10H2,(H,14,15)
    • InChI Key: UUCDXFKLFQIDKK-UHFFFAOYSA-N
    • SMILES: OC(C1C=NN(C2C=CC=CN=2)C=1N)=O

Computed Properties

  • Exact Mass: 204.06472551g/mol
  • Monoisotopic Mass: 204.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 94Ų

5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid Pricemore >>

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